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Introduction

Hydroxysteroid 17-beta dehydrogenase 13 (Hsd17B13) is a lipid droplet-associated enzyme
predominantly expressed in the liver.[1][2][3][4][5] Genetic association studies have linked loss-
of-function variants of Hsd17B13 to a reduced risk of developing chronic liver diseases,
including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).
[1][2][6] This protective association has positioned Hsd17B13 as a promising therapeutic target
for these conditions. Hsd17B13 is known to possess retinol dehydrogenase activity, converting
retinol to retinaldehyde.[1] The enzyme is involved in signaling pathways regulated by the liver
X receptor a (LXRa) and sterol regulatory element-binding protein-1c (SREBP-1c), key
regulators of lipid metabolism.[1][2]

Hsd17B13-IN-29 is a potent inhibitor of Hsd17B13, demonstrating an IC50 value of < 0.1 M in
estradiol conversion assays.[7] Accurate measurement of the engagement of Hsd17B13 by
Hsd17B13-IN-29 in a cellular context is crucial for its development as a therapeutic agent.
These application notes provide detailed protocols for quantifying the target engagement of
Hsd17B13 with Hsd17B13-IN-29 using biochemical and cellular thermal shift assays.
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Parameter Value Assay Type Substrate Reference

IC50 <0.1uM Enzymatic Assay  Estradiol [7]

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the Hsd17B13 signaling pathway and a general experimental
workflow for measuring target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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